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Compound of Interest

Compound Name: Sodium Fluoroacetate-13C2

Cat. No.: B1163739 Get Quote

Part 1: Hazard Alert & Introduction
Critical Safety Warning
DANGER: EXTREME TOXICITY Sodium Fluoroacetate-13C2 (Compound 1080-13C2)

retains the full toxicological profile of unlabeled sodium fluoroacetate. It is a metabolic poison

classified as a Category 1 Acute Toxin (Oral, Dermal, and Inhalation).

LD50 (Human, estimated): 2–10 mg/kg.

Route of Entry: Ingestion, Inhalation, and rapid transdermal absorption.

Antidote: No universally effective antidote exists. Immediate medical intervention is required.

[1][2] Ethanol and acetamide have been used experimentally but are not guaranteed cures.

Product Overview
Sodium Fluoroacetate-13C2 is a stable isotope-labeled analog of the rodenticide "Compound

1080."[3] It is primarily used in metabolic flux analysis (MFA) to probe the Tricarboxylic Acid

(TCA) cycle and to study the inhibition mechanics of aconitase via Nuclear Magnetic

Resonance (NMR) or Mass Spectrometry (MS).

Key Distinction: While chemically identical in reactivity to the unlabeled compound, the

introduction of Carbon-13 (typically at the carboxyl or alpha position) allows for non-radioactive

tracing of the "lethal synthesis" pathway.
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Part 2: Physicochemical Specifications
Property Specification

Chemical Formula

C

H

FNaO

(assuming full labeling)

Appearance White to off-white hygroscopic powder

Solubility
Highly soluble in water; sparingly soluble in

ethanol

Stability
Stable under normal conditions; hygroscopic

(absorbs moisture)

Reactivity
Incompatible with strong acids (releases

fluoroacetic acid gas)

Storage -20°C, Desiccated, Double-contained

Part 3: Mechanism of Action (The "Lethal
Synthesis")[4]
To understand the handling risks and experimental utility, one must understand the mechanism.

Sodium fluoroacetate itself is not the direct toxicant.[4] It undergoes "Lethal Synthesis" inside

the mitochondria.[5]

Entry: Fluoroacetate enters the cell via monocarboxylate transporters.

Conversion: It mimics acetate and is converted to Fluoroacetyl-CoA by Acetyl-CoA

Synthetase.

Condensation:Citrate Synthase condenses Fluoroacetyl-CoA with Oxaloacetate to form (-)-

erythro-2-Fluorocitrate.
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Inhibition: Fluorocitrate binds to Aconitase.[6] It cannot be dehydrated to cis-aconitate due to

the strong C-F bond. It acts as a "suicide substrate," permanently locking the enzyme.

Result: The TCA cycle halts. Citrate accumulates to toxic levels; energy production (ATP)

collapses.

Visualization: The Lethal Synthesis Pathway
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Figure 1: The "Lethal Synthesis" pathway where the 13C-labeled precursor is metabolically

converted into the active aconitase inhibitor.
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Part 4: Preparation & Handling Protocol
Scope: This protocol applies to the weighing and solubilization of neat Sodium Fluoroacetate-
13C2 powder.

Personal Protective Equipment (PPE)
Respiratory: N100 or P100 rated particulate respirator (minimum) or Powered Air Purifying

Respirator (PAPR).

Dermal: Double nitrile gloves (minimum thickness 0.11 mm). Change outer gloves

immediately after weighing.

Body: Tyvek lab coat or disposable coveralls with elastic cuffs.

Eyes: Chemical splash goggles (Face shield recommended if handling liquids >10 mL).

Workspace Setup
Containment: All open handling must occur within a certified Class II Biological Safety

Cabinet (BSC) or a chemical fume hood with HEPA filtration.

Static Control: Use an ionizing anti-static gun on the weighing vessel. Fluoroacetate powder

is light and prone to static fly-away.

Surface Protection: Line the work surface with plastic-backed absorbent pads.

Step-by-Step Solubilization Workflow

Start: PPE Check Weighing
(Anti-static Gun + Microbalance)

Solubilization
(Add Buffer/Water)

 In Fume Hood
Seal & Parafilm Decontaminate Area

(Alkaline Wash)

Click to download full resolution via product page

Figure 2: Operational workflow for safe preparation of stock solutions.

Detailed Steps:
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Tare: Place a pre-labeled, screw-top amber vial on the balance inside the hood.

Transfer: Using a disposable spatula, transfer the specific mass (e.g., 5-10 mg). Do not use

a brush to clean the spatula; dispose of the spatula as hazardous waste.

Solubilize: Add the requisite volume of deuterated solvent (for NMR) or HPLC-grade water

(for MS).

Note: Sodium fluoroacetate is highly water-soluble. Vortexing is rarely needed; gentle

inversion usually suffices.

Seal: Cap tightly and wrap the neck with Parafilm.

Clean: Wipe the exterior of the vial with a damp tissue (water) followed by an ethanol wipe.

Dispose of wipes as hazardous waste.

Part 5: Analytical Applications (13C-Based)
Metabolic Flux Analysis (MFA)
Researchers use Sodium Fluoroacetate-13C2 to measure the flux control coefficient of

aconitase.

Method: Incubate cell cultures with Glucose-13C (energy source) and trace amounts of

Fluoroacetate-13C2.

Observation: Using 13C-NMR, observe the accumulation of Citrate-13C. The rate of citrate

buildup vs. the depletion of the fluoroacetate signal provides kinetic data on the inhibition

rate.

Advantage: The 13C label allows differentiation between endogenous citrate and citrate

derived from labeled precursors (if using labeled glucose).

Mass Spectrometry Quantitation
For pharmacokinetic studies:

Internal Standard: Use Sodium Fluoroacetate-13C2 as an internal standard for quantifying

unlabeled fluoroacetate in biological samples (e.g., environmental toxicology).
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Mass Shift: The +2 Da shift (assuming 13C2) separates the standard from the analyte in LC-

MS/MS, allowing for precise absolute quantification.

Part 6: Emergency & Waste Management
Spill Response

Evacuate: Clear the immediate area.

PPE: Don full PPE (as described in 4.1).

Neutralization:

Cover the spill with absorbent pads.

Apply a solution of 10% Sodium Hydroxide (NaOH) or Sodium Carbonate.

Mechanism:[2][6][7][8][9][10][11][12] Alkaline hydrolysis slowly breaks the C-F bond

(defluorination), rendering the molecule less toxic (Glycolate formation). Allow 30 minutes

contact time.

Cleanup: Collect pads into a biohazard/chemical waste bag. Double bag.

Waste Disposal
Never dispose of down the drain.

Labeling: Clearly label as "High Hazard: Sodium Fluoroacetate (1080) - 13C Labeled."

Method: High-temperature incineration is the only approved method for complete destruction

of the C-F bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bio.vu.nl [bio.vu.nl]

2. cdn.chemservice.com [cdn.chemservice.com]

3. scispace.com [scispace.com]

4. Development of exposure limits for sodium fluoroacetate based on chronic health effects -
PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. SODIUM FLUOROACETATE (PIM 494) [inchem.org]

7. SODIUM FLUOROACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. CDC - NIOSH Pocket Guide to Chemical Hazards - Sodium fluoroacetate [cdc.gov]

9. The reaction of fluorocitrate with aconitase and the crystal structure of the enzyme-
inhibitor complex - PMC [pmc.ncbi.nlm.nih.gov]

10. Pharmacokinetics, Metabolism, Biodistribution, Radiation Dosimetry, and Toxicology of
18F-Fluoroacetate (18F-FACE) in Non-human Primates - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. static1.squarespace.com [static1.squarespace.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9493264/
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20fluoracetate.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13216%20English%20SDS%20US.pdf
https://www.inchem.org/documents/pims/chemical/pim494.htm
https://www.aphis.usda.gov/sites/default/files/20-sodium-fluoroacetate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC19395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3902791/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3902791/
https://www.benchchem.com/product/b1163739?utm_src=pdf-custom-synthesis
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20fluoracetate.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13216%20English%20SDS%20US.pdf
https://scispace.com/pdf/biochemistry-of-fluoroacetate-poisoning-the-effect-of-37nwq1kt13.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12703085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12703085/
https://www.researchgate.net/publication/7515021_Toxicology_of_fluoroacetate_A_review_with_possible_directions_for_therapy_research
https://www.inchem.org/documents/pims/chemical/pim494.htm
https://cameochemicals.noaa.gov/chemical/4488
https://www.cdc.gov/niosh/npg/npgd0564.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC19395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC19395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3902791/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3902791/
https://www.researchgate.net/publication/332992194_2H_and_13C_metabolic_flux_analysis_elucidates_in_vivo_thermodynamics_of_the_ED_pathway_in_Zymomonas_mobilis
https://static1.squarespace.com/static/612ee136efc1241e1fcc567e/t/651b5bf9ac44b156f951fa82/1696291833761/1080guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. 13C metabolic flux analysis: Classification and characterization from the perspective of
mathematical modeling and application in physiological research of neural cell - PMC
[pmc.ncbi.nlm.nih.gov]

14. aphis.usda.gov [aphis.usda.gov]

To cite this document: BenchChem. [Application Note: Standard Operating Procedure for
Handling Sodium Fluoroacetate-13C2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163739#standard-operating-procedure-for-handling-
sodium-fluoroacetate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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